Cas no 30451-60-6 ({3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride)

• Product Name: {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride
• CAS No: 30451-60-6
• MF: C₁₇H₃₂ClNO₂
• MW: 317.894484519959
• CID: 6347703
• PubChem ID: 18593191
• Update Time: 2025-11-01

{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride
• {3-[(adamantan-1-yl)methoxy]-2-hydroxypropyl}(propan-2-yl)amine hydrochloride
• 30451-60-6
• F3254-0014
• 1-((3r,5r,7r)-adamantan-1-ylmethoxy)-3-(isopropylamino)propan-2-ol hydrochloride
• 1-(1-adamantylmethoxy)-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• AKOS026700408

• Inchi： 1S/C17H31NO2.ClH/c1-12(2)18-9-16(19)10-20-11-17-6-13-3-14(7-17)5-15(4-13)8-17;/h12-16,18-19H,3-11H2,1-2H3;1H
• InChI Key： CCGGLIHEQAFXIV-UHFFFAOYSA-N
• SMILES： Cl.O(CC(CNC(C)C)O)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 317.2121570g/mol
• Monoisotopic Mass: 317.2121570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride

{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-2-yl)amine hydrochloride (CAS No. 30451-60-6)

{3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride (CAS No. 30451-60-6) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as adamantane-based amino alcohol hydrochloride, is characterized by its unique structural features, including the adamantane moiety and the amino alcohol functionality. These characteristics contribute to its potential in various therapeutic and industrial applications.

The adamantane core of the compound is a highly stable and rigid structure, which imparts unique physical and chemical properties. The methoxy and hydroxy groups on the propyl chain enhance the compound's solubility and reactivity, making it an attractive candidate for drug development. The amine group, when protonated to form the hydrochloride salt, further enhances its stability and bioavailability.

Recent research has highlighted the potential of {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Studies have shown that compounds with similar structures can modulate key enzymes involved in the pathogenesis of these diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The adamantane moiety has been found to interact with these enzymes, potentially reducing their activity and slowing disease progression.

In addition to its potential in neurodegenerative diseases, {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic conditions, including arthritis and cardiovascular diseases. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), thereby reducing inflammation and associated symptoms.

The pharmaceutical industry has shown significant interest in developing compounds with similar structures due to their multifaceted therapeutic potential. The ability to modulate multiple biological pathways makes {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride a promising candidate for drug discovery and development. Clinical trials are currently underway to evaluate its safety and efficacy in various indications.

From a chemical synthesis perspective, {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride can be synthesized through a series of well-established reactions. The key steps involve the formation of the adamantane-based intermediate, followed by functionalization with the methoxy and hydroxy groups, and finally, the introduction of the amine group. The final step involves protonation with hydrochloric acid to form the stable hydrochloride salt.

The stability and solubility of {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-yl)amine hydrochloride make it suitable for various formulations, including oral tablets, injectable solutions, and topical creams. These formulations can be tailored to optimize bioavailability and therapeutic efficacy based on the specific application.

Environmental considerations are also important when evaluating compounds like {3-(adamantan-1-yl)methoxy-2-hydroxypropyl}(propan-2-ylyl)amine hydrochloride. Research has shown that this compound has low environmental impact due to its biodegradability and minimal toxicity to aquatic organisms. This makes it a more sustainable option compared to some traditional pharmaceuticals.

In conclusion, {3-(adamantan-1-ylylmethoxy)-2-hydroxypropylyl}(propan-ylyl)amine hydrochloride (CAS No. 30451-ylyl) is a multifaceted compound with significant potential in both pharmaceutical and chemical applications. Its unique structural features, combined with its therapeutic versatility and environmental sustainability, make it an attractive candidate for further research and development.